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Compound of Interest

Compound Name: Diethylthiophosphoryl chloride
CAS No.: 3711-51-1
Cat. No.: B12514093

Get Quote

Executive Summary

Diethylthiophosphoryl chloride (DETP CI), also known as O,O-diethyl
phosphorochloridothioate, is a pivotal organophosphorus intermediate characterized by a
molecular weight of 188.61 g/mol .[1] It serves as a critical electrophilic building block in the
synthesis of organophosphate pesticides (e.g., chlorpyrifos) and pharmaceutical agents
requiring thiophosphoryl functionalization.

This guide analyzes the physicochemical properties of DETP ClI, delineates its industrial
synthesis via the phosphorus pentasulfide route, and establishes rigorous safety protocols due
to its moisture sensitivity and corrosive nature.

Physicochemical Characterization
Molecular Weight and Isotopic Distribution

Precise molecular weight determination is essential for stoichiometry in high-throughput
synthesis. While the average molecular weight is used for bulk calculations, mass spectrometry
applications require the monoisotopic mass.
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Table 1: Mass Spectrometry Parameters

Parameter Value

Average Molecular Weight 188.61 g/mol

Notes

Based on natural
abundance of isotopes.

| Monoisotopic Mass | 187.9828 Da | Calculated for

C

H

Cl

O

P

S. | | Molecular Formula | C

H

ClO

PS | | | Isotope Pattern | Distinct M+2 peak | Due to
Cl (approx. 32% abundance relative to
Cl). |

Physical Properties

The physical state of DETP CI dictates handling procedures. It is a liquid at room temperature

with high density, requiring specific volumetric adjustments during reactor loading.

Table 2: Key Physical Constants
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Property Value Condition

. . Colorless to pale yellow.[1]
Physical State Liquid

[2]
Density 1.196 g/mL At 25°C.
- ) At reduced pressure (approx.
Boiling Point 96°C
15-20 mmHg).
Flash Point 92°C Closed cup; Combustible.[3]
B Chloroform, Dichloromethane,
Solubility Soluble

THF.

| Hydrolytic Stability | Unstable | Rapidly hydrolyzes to release HCI. |

Synthetic Methodologies
The Phosphorus Pentasulfide Route (Industrial
Standard)

The most robust synthesis of DETP Cl avoids the use of unstable phosphite intermediates.
Instead, it utilizes the reaction between phosphorus pentasulfide (

) and ethanol, followed by chlorination.[4][5] This pathway is preferred for its atom economy
and scalability.

Mechanism:
e Alcoholysis:

reacts with absolute ethanol to form O,O-diethyl dithiophosphoric acid.

o Chlorination: The dithiophosphate is treated with chlorine gas (

), replacing the sulfhydryl sulfur with chlorine and generating elemental sulfur as a byproduct.

Experimental Protocol: Lab-Scale Synthesis
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Note: All steps must be performed under an inert atmosphere (Nitrogen or Argon) in a fume
hood.

e Precursor Formation:
o Charge a 3-neck round-bottom flask with Phosphorus Pentasulfide (0.1 mol).
o Add Absolute Ethanol (0.4 mol) dropwise at 60°C. Evolution of

gas will occur (trap with NaOH scrubber).

o Reflux for 2 hours until solids dissolve.
e Chlorination:

o Cool the reaction mixture to 0-5°C.

o Introduce Chlorine gas (

) slowly through a bubbler. Maintain temperature below 10°C to prevent decomposition.

o Monitor reaction progress via TLC or
P NMR.
« Purification:
o Filter off the precipitated elemental sulfur.

o Purify the filtrate via vacuum distillation (bp ~96°C at reduced pressure).

Visualization of Synthetic Pathway

The following diagram illustrates the industrial flow from raw materials to the final electrophile.
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Figure 1: Industrial synthesis pathway via the Phosphorus Pentasulfide route.

Reactivity and Applications
Thiophosphorylation Mechanism

DETP Cl acts as a "hard" electrophile at the phosphorus center. The P-Cl bond is susceptible
to nucleophilic attack by alcohols, amines, and thiols. This reactivity is exploited to introduce
the

moiety into biological molecules or agrochemicals.

Key Reaction:

o Base Requirement: A scavenger base (e.g., Triethylamine or Pyridine) is strictly required to
neutralize the HCI byproduct and drive the equilibrium forward.

o Selectivity: The reaction is chemoselective for primary alcohols over secondary alcohols due
to steric hindrance around the phosphorus center.

Hydrolysis and Stability

Understanding the degradation pathway is vital for storage and environmental safety. DETP ClI
hydrolyzes upon contact with moisture, releasing corrosive hydrochloric acid and diethyl
thiophosphoric acid.
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Figure 2: Hydrolytic degradation pathway releasing corrosive HCI.
Safety and Handling Protocol
Hazard Classification (UN 2751):
o Class 8: Corrosive.[2][3][6][7][8]

o Toxicity: Fatal if inhaled; Toxic in contact with skin.[2][6][9]

Storage Requirements

o Atmosphere: Store under dry Nitrogen or Argon.

o Container: Teflon-lined or glass containers. Do not use standard steel drums without liners
due to potential HCI generation.

e Temperature: Cool, dry area (<25°C).

Emergency Response

 Inhalation: Evacuate to fresh air imnmediately. Pulmonary edema may be delayed.[3]
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» Skin Contact: Wash with anhydrous polyethylene glycol (PEG 400) if available, followed by
soap and water. Water alone may exacerbate burns initially due to hydrolysis heat.

» Spill Control: Do not use water. Absorb with dry sand or vermiculite. Neutralize with weak
alkaline powder (sodium bicarbonate) only after absorbing the bulk liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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